(R)-alpha-Hydroxy-4-fluorobenzeneacetic acid methyl ester

• CAS No.: 127709-19-7; 32222-46-1
• Molecular Formula: C9H9FO3
• Molecular Weight: 184.166
• IUPAC Name: methyl (2R)-2-(4-fluorophenyl)-2-hydroxyacetate
• InChI: InChI=1S/C9H9FO3/c1-13-9(12)8(11)6-2-4-7(10)5-3-6/h2-5,8,11H,1H3/t8-/m1/s1
• InChI Key: BLBFLHCCPUAXDL-MRVPVSSYSA-N
• SMILES: COC(=O)C(C1=CC=C(C=C1)F)O
• solubility: not available

Description

(R)-alpha-Hydroxy-4-fluorobenzeneacetic acid methyl ester is a useful research compound. Its molecular formula is C9H9FO3 and its molecular weight is 184.166. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add potassium carbonate (12 g, 87 mmol) followed by iodomethane (7.37 mL, 118 mmol) to a 0° C. solution of p-fluoromandelic acid (79 mmol, 13.4 g) in 160 mL dry dimethylformamide under a nitrogen atmosphere. Stir the resulting mixture at 0° C. for 1 hour and at room temperature over night. Pour the reaction mixture over ice, dilute with water and ethyl acetate, and extract the aqueous layer three times with ethyl acetate. Wash the combined organic layers with cold water and saturated aqueous sodium chloride, dry over sodium sulfate and concentrate under reduced pressure to provide 12.7 g (87%) of the desired compound as a light yellow oil.